(1S,3R,4R,5R)-4-amino-5-(hydroxymethyl)cyclopentane-1,3-diol

• IUPAC Name: (1S,3R,4R,5R)-4-amino-5-(hydroxymethyl)cyclopentane-1,3-diol
• InChI: InChI=1S/C6H13NO3/c7-6-3(2-8)4(9)1-5(6)10/h3-6,8-10H,1-2,7H2/t3-,4+,5-,6-/m1/s1
• InChI Key: WZPJJSDNELKJAW-JGWLITMVSA-N
• Canonical SMILES: C1C(C(C(C1O)N)CO)O
• Isomeric SMILES: C1[C@@H]([C@H]([C@H]([C@@H]1O)N)CO)O
• Molecular Formula: C6H13NO3
• Molecular Weight: 147.17 g/mol

Description

(1S,3R,4R,5R)-4-amino-5-(hydroxymethyl)cyclopentane-1,3-diol, commonly known as D-ribose, is a simple sugar that is essential for the synthesis of nucleotides, which are the building blocks of DNA and RNA. D-ribose is also a key component of adenosine triphosphate (ATP), the primary energy source for cells. In recent years, D-ribose has gained attention for its potential use as a supplement for athletes and individuals with certain medical conditions.

Mechanism of Action

D-ribose works by increasing the production of (1S,3R,4R,5R)-4-amino-5-(hydroxymethyl)cyclopentane-1,3-diol in cells, which provides energy for cellular processes. D-ribose also helps to restore depleted this compound levels in cells that have been damaged by stress or disease.
Biochemical and Physiological Effects:
D-ribose has been shown to have a number of biochemical and physiological effects, including increasing the rate of this compound synthesis, improving cardiac function, reducing oxidative stress, and enhancing exercise performance.

Advantages and Limitations for Lab Experiments

D-ribose has several advantages for use in lab experiments, including its low toxicity and ability to be easily metabolized by cells. However, D-ribose can be expensive to produce and may not be suitable for all types of experiments.

Future Directions

There are several potential future directions for research on D-ribose, including its use in the treatment of other medical conditions such as diabetes and cancer. Additionally, further studies are needed to determine the optimal dosage and duration of D-ribose supplementation for different conditions. Finally, research is needed to better understand the long-term effects of D-ribose supplementation on health and well-being.

Synthesis Methods

D-ribose can be synthesized through a variety of methods, including the hydrolysis of ribonucleic acid (RNA), the conversion of glucose to ribose, and the fermentation of glucose. The most common method of synthesis involves the conversion of glucose to ribose using enzymes.

Scientific Research Applications

D-ribose has been studied for its potential use in a variety of medical conditions, including heart disease, chronic fatigue syndrome, and fibromyalgia. Research has shown that D-ribose supplementation can improve exercise tolerance and reduce muscle pain and fatigue in individuals with these conditions.